Cas no 645390-56-3 (1,10-Anthracenedione, 3,9-dihydroxy-)
645390-56-3 structure
Product Name:1,10-Anthracenedione, 3,9-dihydroxy-
CAS No:645390-56-3
MF:C14H8O4
MW:240.21092414856
CID:423119
Update Time:2024-01-29
1,10-Anthracenedione, 3,9-dihydroxy- Chemical and Physical Properties
Names and Identifiers
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- 1,10-Anthracenedione, 3,9-dihydroxy-
-
- Inchi: 1S/C14H8O4/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,15,18H
- InChI Key: QPLPUHKXDUCSKK-UHFFFAOYSA-N
- SMILES: C1(=O)C2C(C(=O)C3=C(C=2O)C=CC=C3)=CC(O)=C1
Computed Properties
- Exact Mass: 240.04224
- Monoisotopic Mass: 240.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- Density: 1.54 g/cm 3
- Melting Point: 268-270°C
- Boiling Point: 514.5 ºC at 760 mmHg
- Flash Point: 279 ºC
- Refractive Index: 1.732
- PSA: 74.6
- LogP: 1.87320
- pka: 4.50±1.00(Predicted)
1,10-Anthracenedione, 3,9-dihydroxy- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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